Cas no 58546-95-5 (5-Benzofuranamine, hydrochloride (1:1))

• Product Name: 5-Benzofuranamine, hydrochloride (1:1)
• CAS No: 58546-95-5
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 5932950
• PubChem ID: 20265066
• Update Time: 2025-10-31

5-Benzofuranamine, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranamine, hydrochloride (1:1)
• 5-aminobenzo-furan hydrochloride
• 1-benzofuran-5-amine hydrochloride
• RPQXHMUECVETLV-UHFFFAOYSA-N
• 58546-95-5
• EN300-7710951
• 5-aminobenzo[b]furan hydrochloride
• SCHEMBL10508897

• Inchi： 1S/C8H7NO.ClH/c9-7-1-2-8-6(5-7)3-4-10-8;/h1-5H,9H2;1H
• InChI Key： RPQXHMUECVETLV-UHFFFAOYSA-N
• SMILES： NC1C=CC2OC=CC=2C=1.Cl

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Additional information on 5-Benzofuranamine, hydrochloride (1:1)

5-Benzofuranamine Hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No. 58546-95-5, commonly referred to as 5-Benzofuranamine hydrochloride (1:1), is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzofuran moiety, a fused bicyclic structure consisting of a benzene ring and a furan ring, forms the core of this molecule. The presence of an amine group at the 5-position further enhances its functional versatility, making it a valuable compound for various chemical and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 5-Benzofuranamine hydrochloride (1:1). Researchers have explored diverse strategies, including oxidative coupling reactions and enzymatic transformations, to synthesize this compound with high yield and purity. These methods not only highlight the molecule's synthetic accessibility but also underscore its importance in contemporary chemical research.

The pharmacological properties of 5-Benzofuranamine hydrochloride (1:1) have been extensively studied in recent years. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative disorders, such as Alzheimer's disease.

One of the most intriguing aspects of 5-Benzofuranamine hydrochloride (1:1) is its role as a precursor in drug design. By modifying the substituents on the benzofuran ring, chemists can tailor the molecule's physicochemical properties to suit specific therapeutic needs. For instance, recent studies have demonstrated that derivatives of this compound can act as selective inhibitors of certain kinases, which are key targets in oncology.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have provided detailed insights into the molecular geometry of 5-Benzofuranamine hydrochloride (1:1). These studies reveal that the molecule adopts a planar conformation due to aromaticity and conjugation within the benzofuran system. This structural rigidity is believed to contribute to its stability and bioavailability.

The synthesis of 5-Benzofuranamine hydrochloride (1:1) involves a multi-step process that begins with the preparation of benzofuran derivatives. Subsequent functionalization steps, including amine substitution and protonation with hydrochloric acid, yield the final product in its salt form. The 1:1 molar ratio ensures optimal solubility and stability for downstream applications.

From an environmental standpoint, 5-Benzofuranamine hydrochloride (1:1) has been evaluated for its biodegradability and ecotoxicological effects. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 5-Benzofuranamine hydrochloride (1:1) represents a versatile and intriguing compound with significant potential in both academic research and industrial applications. Its unique chemical structure, coupled with emerging insights into its pharmacological properties, positions it as a valuable tool in drug discovery and development.